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Compound of Interest

Compound Name: Methyl 4-phenoxybutanoate

CAS No.: 21273-27-8

Cat. No.: B1296735

Get Quote

Physicochemical Profile, Synthetic Protocols, and
Research Applications
Part 1: Molecular Architecture & Identification
Methyl 4-phenoxybutanoate is a bifunctional aromatic ester characterized by a phenoxy ether

linkage connected to a butyrate methyl ester terminus. It serves as a versatile intermediate in

the synthesis of agrochemicals (phenoxy-auxin analogs) and pharmaceutical building blocks

(PPAR agonists, histone deacetylase inhibitors).
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Parameter Technical Detail

IUPAC Name Methyl 4-phenoxybutanoate

Common Synonyms
4-Phenoxybutyric acid methyl ester; Methyl 4-

phenoxybutyrate

CAS Registry Number 21273-27-8

Molecular Formula C₁₁H₁₄O₃

Molecular Weight 194.23 g/mol

SMILES COC(=O)CCCOc1ccccc1

InChI Key
InChI=1S/C11H14O3/c1-14-11(12)9-5-8-13-10-

6-3-2-4-7-10

Part 2: Physicochemical Properties[4]
The following data aggregates experimental values and high-confidence predictive models for

CAS 21273-27-8.

Physical Constants
Property Value / Range Condition

Physical State Liquid (Oil) @ 25°C

Color Colorless to Pale Yellow Purified

Boiling Point 155–160 °C @ 12 mmHg (Predicted)

Density 1.08 ± 0.05 g/cm³ @ 20°C

LogP (Octanol/Water) 2.3 – 2.5 Lipophilic

Refractive Index 1.505 – 1.510 @ 20°C

Solubility

Soluble in EtOAc, DCM,

MeOH, Et₂O; Insoluble in

Water

--
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Spectral Characteristics (Diagnostic)
Researchers should utilize the following signals for structural validation during synthesis.

Infrared Spectroscopy (FT-IR, neat):

1735 cm⁻¹: Strong C=O stretch (Ester).

1600, 1495 cm⁻¹: Aromatic C=C ring stretches.

1245 cm⁻¹: Strong C-O-C asymmetric stretch (Aryl ether).

1170 cm⁻¹: C-O-C stretch (Ester).

¹H NMR (400 MHz, CDCl₃, δ ppm):

7.25–7.30 (m, 2H): Aromatic meta-protons.

6.95 (t, 1H): Aromatic para-proton.

6.88 (d, 2H): Aromatic ortho-protons.

4.02 (t, J=6.2 Hz, 2H): -O-CH₂- (Ether methylene).

3.68 (s, 3H): -COOCH₃ (Methyl ester).

2.52 (t, J=7.2 Hz, 2H): -CH₂-COOMe (Alpha-methylene).

2.12 (quint, J=6.8 Hz, 2H): -CH₂-CH₂-CH₂- (Beta-methylene).

Part 3: Synthetic Pathways & Manufacturing
Two primary routes are established for the synthesis of Methyl 4-phenoxybutanoate. Route A

(Williamson Ether Synthesis) is preferred for scale-up due to the low cost of phenol and methyl

4-chlorobutyrate.

Route A: Williamson Ether Synthesis (Recommended)
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This protocol utilizes a nucleophilic substitution (S_N2) where the phenoxide ion attacks the

alkyl halide.

Reagents: Phenol (1.0 eq), Methyl 4-chlorobutyrate (1.1 eq), Potassium Carbonate (K₂CO₃, 1.5

eq), Potassium Iodide (KI, 0.1 eq, catalyst). Solvent: DMF (Dimethylformamide) or Acetone

(reflux).

Step-by-Step Protocol:

Activation: In a round-bottom flask equipped with a magnetic stir bar, dissolve Phenol (10

mmol) in anhydrous DMF (15 mL). Add anhydrous K₂CO₃ (15 mmol) and stir at room

temperature for 15 minutes to generate the phenoxide in situ.

Addition: Add Methyl 4-chlorobutyrate (11 mmol) and catalytic KI (1 mmol). The iodide acts

as a Finkelstein catalyst, converting the chloro-species to a more reactive iodo-intermediate

transiently.

Reaction: Heat the mixture to 80°C for 6–12 hours. Monitor reaction progress via TLC

(Hexane:EtOAc 4:1). The product spot (R_f ~0.5) should appear as the phenol spot

disappears.

Workup: Cool to room temperature. Pour the mixture into ice-cold water (100 mL) and extract

with Ethyl Acetate (3 x 30 mL).

Purification: Wash combined organics with 1M NaOH (to remove unreacted phenol), water,

and brine. Dry over anhydrous Na₂SO₄, filter, and concentrate in vacuo.

Yield: Expect 85–92% yield of a pale yellow oil.

Route B: Fischer Esterification
Used when 4-phenoxybutyric acid is the available starting material.

Reagents: 4-Phenoxybutyric acid, Methanol (excess), H₂SO₄ (cat.). Protocol: Reflux the acid in

methanol with catalytic sulfuric acid for 4 hours. Neutralize with NaHCO₃, evaporate methanol,

and extract.
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Visualization of Synthetic Workflow
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Caption: Williamson Ether Synthesis pathway utilizing catalytic iodide for enhanced kinetics.

Part 4: Chemical Reactivity & Functionalization
Methyl 4-phenoxybutanoate possesses two distinct reactive centers: the ester carbonyl and

the aromatic ring.

Reaction Type Reagents Outcome Mechanism

Hydrolysis LiOH, THF/H₂O 4-Phenoxybutyric Acid
S_Acyl Substitution

(Saponification)

Reduction LiAlH₄, Ether 4-Phenoxybutanol Hydride Transfer

Electrophilic Subst. Br₂, FeBr₃

Methyl 4-(4-

bromophenoxy)butano

ate

Electrophilic Aromatic

Substitution (Para-

directed)

Claisen Condensation LDA, Acetone
Beta-diketone

derivatives

Enolate attack on

ester

Part 5: Applications in Research & Development
Medicinal Chemistry (Linkerology)
The 4-phenoxybutyrate motif acts as a flexible "linker" in drug design, connecting aromatic

pharmacophores to polar "warheads" (like hydroxamic acids in HDAC inhibitors). The ether

oxygen provides hydrogen bond acceptance without the metabolic instability of an ester linkage

at that position.
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Agrochemicals (Auxin Mimics)
Structurally related to 2,4-D and 2,4-DB, this molecule is investigated for auxin-like herbicide

activity. The methyl ester often acts as a pro-herbicide, enhancing lipophilicity for leaf cuticle

penetration before being hydrolyzed by plant esterases to the active acid form.

Material Science (Ceramic Inks)
Recent patent literature identifies methyl 4-phenoxybutanoate as a solvent/carrier in ceramic

inks due to its high boiling point, low volatility, and clean combustion profile (decomposing to

CO₂ without toxic residue).

Part 6: Safety, Handling, & Stability
Hazard Classification: Irritant (Skin/Eye). Not classified as a PBT (Persistent,

Bioaccumulative, Toxic) substance.

Storage: Store in a cool, dry place (2–8°C recommended for long term). Keep under inert

gas (Nitrogen/Argon) to prevent slow oxidation of the ether position over years.

Stability: Stable under normal laboratory conditions. Avoid strong oxidizing agents (which

may cleave the ether) and strong bases (which will hydrolyze the ester).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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